N-(3,5-dimethoxybenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: N-[(3,5-dimethoxyphenyl)methyl]-2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C24H31N3O5/c1-4-32-22-8-6-5-7-18(22)16-27-10-9-25-24(29)21(27)14-23(28)26-15-17-11-19(30-2)13-20(12-17)31-3/h5-8,11-13,21H,4,9-10,14-16H2,1-3H3,(H,25,29)(H,26,28)
• InChI Key: RROHOOWUGDIVSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCNC(=O)C2CC(=O)NCC3=CC(=CC(=C3)OC)OC
• Molecular Formula: C24H31N3O5
• Molecular Weight: 441.5 g/mol

Description

N-(3,5-dimethoxybenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide, also known as DMPEA, is a synthetic compound that has been studied for its potential use in scientific research. DMPEA is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

N-(3,5-dimethoxybenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide is believed to exert its effects by binding to certain receptors in the brain, including the serotonin 5-HT2A receptor. This binding leads to increased levels of serotonin and other neurotransmitters, which can have a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
N-(3,5-dimethoxybenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has been shown to have a variety of biochemical and physiological effects, including the induction of hallucinations and altered states of consciousness. N-(3,5-dimethoxybenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has also been shown to have potential therapeutic effects, including the potential to treat depression and anxiety disorders.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethoxybenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has several advantages for use in lab experiments, including its high affinity for certain receptors in the brain and its ability to induce altered states of consciousness. However, N-(3,5-dimethoxybenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide also has several limitations, including its potential for abuse and its potential to induce adverse side effects.

Future Directions

There are several future directions for research on N-(3,5-dimethoxybenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide, including further studies on its potential therapeutic effects and its potential for use in the treatment of depression and anxiety disorders. Additionally, further research is needed to fully understand the mechanism of action of N-(3,5-dimethoxybenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide and its potential for use in the field of neuroscience.

Synthesis Methods

N-(3,5-dimethoxybenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide can be synthesized using a variety of methods, including the reaction of piperazine with 3,5-dimethoxybenzyl chloride, followed by the addition of 2-(2-ethoxybenzylidene)acetic acid and subsequent reduction with sodium borohydride. This synthesis method has been optimized for high yields and purity, making N-(3,5-dimethoxybenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide a readily available compound for scientific research.

Scientific Research Applications

N-(3,5-dimethoxybenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has been studied for its potential use in a variety of scientific applications, including as a tool for studying the role of piperazine derivatives in the central nervous system. N-(3,5-dimethoxybenzyl)-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide has been shown to have a high affinity for certain receptors in the brain, making it a promising candidate for further study in the field of neuroscience.